Cas no 1805063-47-1 (2-Chloro-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1805063-47-1
• MF: C₇H₂ClF₅IN
• MW: 357.446970462799
• CID: 4871341
• Update Time: 2025-05-20

2-Chloro-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF5IN/c8-4-2(5(9)10)1-3(6(14)15-4)7(11,12)13/h1,5H
• InChI Key： YRHHILPNMTUSKV-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CC(C(F)F)=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine

2-Chloro-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine: A Comprehensive Overview

2-Chloro-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine is a highly specialized organic compound with the CAS number 1805063-47-1. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The structure of this compound is characterized by the presence of multiple substituents, including a chlorine atom at position 2, a difluoromethyl group at position 3, an iodine atom at position 6, and a trifluoromethyl group at position 5. These substituents contribute to its unique chemical properties and potential applications in various fields.

The synthesis of 2-Chloro-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. The use of advanced catalysts and reaction conditions has significantly improved the overall process, making it more environmentally friendly and cost-effective.

One of the most promising applications of this compound lies in its potential use in pharmaceutical research. The presence of multiple halogen atoms (chlorine, fluorine, and iodine) in its structure makes it an attractive candidate for drug design. These halogens can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development. Recent studies have explored the role of such halogenated pyridines in targeting specific biological pathways associated with diseases like cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 2-Chloro-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Researchers have investigated its ability to act as an electron-deficient acceptor material in organic photovoltaic devices, where it can enhance charge separation and improve device efficiency.

The stability and reactivity of this compound are also areas of active research. Studies have shown that the trifluoromethyl group at position 5 imparts significant electron-withdrawing effects, which can influence the compound's reactivity in various chemical transformations. This property makes it useful in catalytic processes and as a building block for more complex molecular architectures.

From an environmental perspective, understanding the fate and behavior of 2-Chloro-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine in different ecosystems is crucial. Recent research has focused on its biodegradation pathways and potential toxicity to aquatic organisms. These studies aim to ensure that its use does not pose significant risks to the environment or human health.

In conclusion, 2-Chloro-3-(difluoromethyl)-6-iodo-5-(trifluoromethyl)pyridine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and properties continue to be explored by researchers worldwide, driven by advancements in synthetic chemistry, materials science, and pharmacology. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial applications.